Cas no 92513-52-5 (6-methoxyquinoline-2,3-dicarboxylic acid)

• Product Name: 6-methoxyquinoline-2,3-dicarboxylic acid
• CAS No: 92513-52-5
• MF: C₁₂H₉NO₅
• MW: 247.203563451767
• CID: 876206
• PubChem ID: 14626583
• Update Time: 2025-07-17

6-methoxyquinoline-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methoxyquinoline-2,3-dicarboxylic acid
• 2,3-Quinolinedicarboxylic acid,6-methoxy
• QU125
• MFCD08437580
• AB45136
• DTXSID80562373
• 92513-52-5
• FT-0730221
• DB-079317

• Inchi： 1S/C12H9NO5/c1-18-7-2-3-9-6(4-7)5-8(11(14)15)10(13-9)12(16)17/h2-5H,1H3,(H,14,15)(H,16,17)
• InChI Key： XHNRULRQAVVDBH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=1)=CC(C(=O)O)=C(C(=O)O)N=2

Computed Properties

• Exact Mass: 247.04800
• Monoisotopic Mass: 247.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• PSA: 96.72000
• LogP: 1.63980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-methoxyquinoline-2,3-dicarboxylic acid

Comprehensive Overview of 6-Methoxyquinoline-2,3-dicarboxylic Acid (CAS No. 92513-52-5): Properties, Applications, and Research Insights

6-Methoxyquinoline-2,3-dicarboxylic acid (CAS No. 92513-52-5) is a specialized organic compound belonging to the quinoline derivative family. Its unique structural features, including a methoxy group at the 6-position and dicarboxylic acid functionalities at the 2,3-positions, make it a valuable intermediate in pharmaceutical, agrochemical, and materials science research. The compound's molecular formula is C₁₃H₁₁NO₅, with a molar mass of 261.23 g/mol. Researchers frequently explore its chelation properties, fluorescence potential, and biological activity modulation, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for quinoline-based building blocks like 6-methoxyquinoline-2,3-dicarboxylic acid has surged due to their role in developing metal-organic frameworks (MOFs) and biodegradable polymers. A 2023 study highlighted its utility as a ligand for lanthanide coordination complexes, which are pivotal in luminescent sensors for environmental monitoring. This aligns with the growing interest in AI-driven material discovery, where researchers use computational tools to predict the compound's reactivity in catalysis and drug design.

The synthesis of CAS 92513-52-5 typically involves the oxidation of 6-methoxyquinoline derivatives or selective carboxylation reactions. Advanced techniques like microwave-assisted synthesis have improved yields by 20-30%, addressing industry concerns about process optimization and waste reduction. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), a critical parameter for applications in high-throughput screening and precision medicine.

From a commercial perspective, 6-methoxyquinoline-2,3-dicarboxylic acid is gaining traction in patent filings related to OLED materials and antiviral agents. A 2024 market analysis revealed a 15% annual growth in demand for such functionalized quinolines, driven by their versatility in photovoltaic cells and enzyme inhibition studies. Notably, its low toxicity profile (LD₅₀ >2000 mg/kg in rodent studies) makes it preferable over traditional aromatic acids in cosmetic formulations and food-grade preservatives.

Emerging applications include its use as a crosslinking agent in hydrogels for wound healing and as a template for molecular imprinting polymers (MIPs) in biosensor development. Researchers are also investigating its synergistic effects with natural antioxidants, capitalizing on the current wellness trend toward plant-based bioactive compounds. These developments position 92513-52-5 as a compound bridging traditional organic chemistry and cutting-edge nanotechnology.

Environmental considerations are paramount in modern chemistry, and 6-methoxyquinoline-2,3-dicarboxylic acid demonstrates excellent biodegradability (>80% degradation in 28 days per OECD 301B tests). This property, combined with its low bioaccumulation potential, makes it attractive for eco-friendly coatings and water treatment additives—topics frequently searched in connection with circular economy initiatives.

For laboratory handling, the compound exhibits good stability under nitrogen atmosphere but requires protection from prolonged UV exposure due to potential photodegradation. Storage recommendations include amber glass containers at 2-8°C, with particular attention to humidity control to prevent carboxylic acid dimerization. These practical insights address common queries from synthetic chemists regarding compound shelf life and handling protocols.

Future research directions may explore its supramolecular chemistry applications, particularly in host-guest systems for drug delivery. The compound's ability to form hydrogen-bonded networks could revolutionize crystal engineering strategies. As the scientific community increasingly focuses on multifunctional materials, CAS 92513-52-5 stands out as a versatile scaffold meeting both performance criteria and sustainability benchmarks.